Cas no 66064-07-1 (1-methyl-3-(3-nitrophenyl)pyrrolidine-2,5-dione)

• Product name: 1-methyl-3-(3-nitrophenyl)pyrrolidine-2,5-dione
• CAS No: 66064-07-1
• MF: C₁₁H₁₀N₂O₄
• MW: 234.2081
• CID: 1700771
• PubChem ID: 3050260

1-methyl-3-(3-nitrophenyl)pyrrolidine-2,5-dione Chemical and Physical Properties

Names and Identifiers

• 1-methyl-3-(3-nitrophenyl)pyrrolidine-2,5-dione
• 66064-07-1
• 2,5-Pyrrolidinedione, 1-methyl-3-(3-nitrophenyl)-
• BRN 1539169
• Succinimide, N-methyl-2-(m-nitrophenyl)-
• DTXSID20984550
• N-Methyl-2-(m-nitrophenyl)succinimide
• 1-Methyl-3-(3-nitrophenyl)-2,5-pyrrolidinedione

• Inchi： InChI=1S/C11H10N2O4/c1-12-10(14)6-9(11(12)15)7-3-2-4-8(5-7)13(16)17/h2-5,9H,6H2,1H3
• InChI Key： KDSICYPCWQEEKR-UHFFFAOYSA-N
• SMILES： CN1C(=O)CC(C1=O)C2=CC(=CC=C2)[N+](=O)[O-]

Computed Properties

• Exact Mass: 234.0641
• Monoisotopic Mass: 234.064
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 0
• Hydrogen Bond Acceptor Count: 4
• Heavy Atom Count: 17
• Rotatable Bond Count: 1
• Complexity: 363
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 1
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• Topological Polar Surface Area: 83.2Ų
• XLogP3: 0.7

Experimental Properties

• Density: 1.387
• Boiling Point: 419.4°C at 760 mmHg
• Flash Point: 207.4°C
• Refractive Index: 1.602
• PSA: 80.52